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Compound of Interest

Compound Name: Isomaltulose hydrate

Cat. No.: B15573869

Essential Safety and Handling Guide for
Isomaltulose Hydrate

This document provides crucial safety and logistical information for the handling and disposal
of Isomaltulose hydrate in a laboratory setting. The following procedural guidance is intended
for researchers, scientists, and drug development professionals to ensure safe and efficient
laboratory operations. Isomaltulose hydrate is generally not considered a hazardous
substance; however, adherence to good laboratory practices is essential.[1][2]

Chemical and Physical Properties

The quantitative data for Isomaltulose hydrate are summarized below. This information is
critical for both experimental design and safety considerations.
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Property Value Citations
Molecular Formula C12H22011 - XxH20 [3114]
Molecular Weight 342-.30 g/mol (anhydrous e
basis)
Appearance White crystalline powder [31[41[6]
Melting Point 122 - 128 °C (251.6 - 262.4 °F)  [3][4][7]
Sweetness vs. Sucrose Approximately 0.45 times [3]
Solubility Soluble in water [315]
Stability Stable under normal conditions  [1][4]

Operational and Disposal Plans

The following sections provide step-by-step protocols for the safe handling, storage, and
disposal of Isomaltulose hydrate.

Required Personal Protective Equipment (PPE)

While Isomaltulose hydrate is not classified as hazardous, the use of standard laboratory
PPE is required to minimize exposure and prevent contamination.

o Eye and Face Protection: Wear protective eyeglasses or chemical safety goggles that
comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4][7]

» Skin Protection: Appropriate protective gloves (e.g., nitrile) and a lab coat or other protective
clothing should be worn to prevent skin contact.[1][4]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not required.[4] If handling procedures generate significant dust, a
NIOSH/MSHA-approved respirator should be worn.[1] Always work in a well-ventilated area
and avoid breathing dust.[3]

Safe Handling Protocol
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Adherence to good industrial hygiene and safety practices is paramount.

e Preparation: Ensure the work area (e.g., lab bench, fume hood) is clean and uncluttered.
Confirm that a safety shower and eyewash station are accessible.

» Ventilation: Handle the compound in a well-ventilated area. If weighing or transferring
powder, perform the task in a chemical fume hood or a ventilated balance enclosure to
minimize dust inhalation.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4][7]

e Prevent Dust Formation: Handle the crystalline solid gently to avoid creating airborne dust.[1]

[417]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage Plan

Proper storage is essential for maintaining the integrity of the chemical and ensuring laboratory
safety.

» Container: Keep the container tightly closed when not in use.[1][7]

» Conditions: Store in a dry, cool, and well-ventilated place.[1][7] Some suppliers recommend
refrigerated storage at 4°C.[1]

e Incompatibilities: Store away from strong oxidizing agents.[1][2][4][7]

Spill and Disposal Plan

In the event of a spill or for routine waste disposal, follow these procedures.
Spill Cleanup Protocol:

o Ensure Safety: Wear the appropriate PPE as described above (gloves, safety goggles, lab
coat).
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» Containment: Prevent further spillage if it is safe to do so.

o Cleanup: For a dry spill, carefully sweep or scoop up the material and place it into a suitable,
labeled container for disposal.[4] Avoid actions that create dust.[1] Clean the contaminated
surface thoroughly with soap and water.[1]

Waste Disposal Protocol:

» Classification: Isomaltulose hydrate is not typically classified as a hazardous waste.[1][4]
However, waste generators must consult and comply with all local, regional, and national
regulations to ensure complete and accurate classification and disposal.[4]

» Disposal: Place waste material in a clearly labeled, sealed container. Dispose of the waste
through a licensed professional waste disposal service. Do not dispose of it down the drain
or in regular trash unless permitted by local regulations.

Workflow Visualization

The following diagram illustrates the standard operational workflow for handling Isomaltulose
hydrate, from receipt of the material to its final disposal.
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Caption: Workflow for the safe handling of Isomaltulose hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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